Cas no 917911-24-1 (Cyclohexanecarboxylic acid, 4-(methoxymethyl)-2-oxo-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 4-(methoxymethyl)-2-oxo-, methyl ester
• CAS No: 917911-24-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 782243
• PubChem ID: 71428075
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 4-(methoxymethyl)-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(methoxymethyl)-2-oxo-, methyl ester
• methyl 4-(methoxymethyl)-2-oxocyclohexane-1-carboxylate
• DTXSID40846803
• 917911-24-1

• Inchi： 1S/C10H16O4/c1-13-6-7-3-4-8(9(11)5-7)10(12)14-2/h7-8H,3-6H2,1-2H3
• InChI Key： CXAYPFBWQFCGNU-UHFFFAOYSA-N
• SMILES： O(C)CC1CC(C(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6Ų